
Molecular weight and formula of 4,5-
Dimethylthiazole-2-carbaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4,5-Dimethylthiazole-2-

carbaldehyde

Cat. No.: B1316184 Get Quote

An In-depth Technical Guide to 4,5-
Dimethylthiazole-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of 4,5-
Dimethylthiazole-2-carbaldehyde. Due to the limited availability of specific experimental data

for this compound in publicly accessible literature, this guide also incorporates general

principles and methodologies relevant to the broader class of thiazole derivatives to provide a

functional context for research and development.

Core Compound Properties
4,5-Dimethylthiazole-2-carbaldehyde is a heterocyclic compound featuring a thiazole ring

substituted with two methyl groups and a carbaldehyde group. Its chemical structure and

properties are foundational to its potential applications in synthesis and drug discovery.

Table 1: Physicochemical and Computational Data for 4,5-Dimethylthiazole-2-carbaldehyde
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Property Value Source

Molecular Formula C₆H₇NOS [1]

Molecular Weight 141.19 g/mol [1]

CAS Number 74531-15-0 [1]

Synonym(s)
4,5-Dimethylthiazole-2-

carboxaldehyde
[1]

Topological Polar Surface Area

(TPSA)
29.96 Å² [1]

LogP 1.57244 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 0 [1]

| Rotatable Bonds | 1 |[1] |

Context in Drug Discovery and Organic Synthesis
The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

FDA-approved drugs.[2] Thiazole derivatives are known to exhibit a wide range of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] They

function through diverse mechanisms such as kinase inhibition, DNA intercalation, and

induction of apoptosis.[2][5] Aldehyde-functionalized thiazoles, like the title compound, are

versatile intermediates in organic synthesis, enabling the construction of more complex

molecular architectures through reactions such as condensation, oxidation, and reductive

amination.
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Core Scaffold Chemical Functionalization Synthetic & Biological Applications

Thiazole Ring Aldehyde Group
(e.g., 4,5-Dimethylthiazole-2-carbaldehyde)

 provides
 scaffold Versatile Synthetic

Intermediate

 enables
 reactions Bioactive Molecule

(e.g., Kinase Inhibitor)
 leads to
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Start: (4,5-Dimethylthiazol-2-yl)methanol
in Dichloromethane

Step 1: Add Oxidizing Agent
(e.g., PCC or TEMPO/NaOCl)

 Reagents

Step 2: Monitor Reaction
(via HPLC/TLC)

 Reaction
 Progress

Step 3: Aqueous Workup
(Quench, Wash, Extract)

 Upon
 Completion

Step 4: Purification
(Column Chromatography)

 Crude
 Product

End Product:
4,5-Dimethylthiazole-2-carbaldehyde

 Purified
 Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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